Cas no 13211-09-1 (2-Butenoic acid,4-chloro-3-methoxy-, ethyl ester)

• Product name: 2-Butenoic acid,4-chloro-3-methoxy-, ethyl ester
• CAS No: 13211-09-1
• MF: C₇H₁₁ClO₃
• MW: 178.613441705704
• CID: 119378
• PubChem ID: 53428594

2-Butenoic acid,4-chloro-3-methoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,4-chloro-3-methoxy-, ethyl ester
• ethyl 4-chloro-3-methoxybut-2-enoate
• ETHYL(E)-4-CHLORO-3-METHOXY-2-BUTENOATE,97
• ETHYL(E)-4-CHLORO-3-METHOXY-2-BUTENOATE,97%
• 13211-09-1
• DTXSID10699803
• FT-0626256

• Inchi： InChI=1S/C7H11ClO3/c1-3-11-7(9)4-6(5-8)10-2/h4H,3,5H2,1-2H3/b6-4+
• InChI Key： NIIZFHMJEHRMHO-GQCTYLIASA-N
• SMILES： CCOC(/C=C(\CCl)/OC)=O

Computed Properties

• Exact Mass: 178.04
• Monoisotopic Mass: 178.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 35.5A^2